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Compound of Interest

1-Cyclohexeneboronic acid
Compound Name: ,
pinacol ester

Cat. No.: B117284

This guide provides critical safety protocols and logistical plans for the handling and disposal of
1-Cyclohexeneboronic acid pinacol ester, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is vital for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Cyclohexeneboronic acid pinacol ester is classified as an irritant.[1] It is crucial to handle
this compound with care, utilizing appropriate personal protective equipment to prevent
exposure. The primary hazards include causing serious eye irritation, skin irritation, and
potential respiratory irritation.[1][2]

Required Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield worn over safety

glasses.[2][3]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).[1][4]
Gloves should be inspected
before use and disposed of

after contamination.[4]

Prevents skin contact and
irritation.[1][2]

Body Protection

A flame-resistant lab coat that
covers the arms and is
fastened in the front.[3][5]

Protects skin from accidental

spills and contamination.[2]

Respiratory Protection

Generally not required under
normal use with adequate
ventilation.[2] If dust or
aerosols are generated or if
irritation is experienced, a
NIOSH/MSHA-approved

respirator should be worn.[5]

Prevents respiratory tract

irritation.[1]

Footwear

Closed-toe shoes.[3]

Protects feet from spills and

falling objects.

Quantitative Data Summary
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Property Value

CAS Number 141091-37-4[4]

Molecular Formula C12H21BO2[4]

Molecular Weight 208.10 g/mol [4]
Appearance Colorless or yellow liquid[1]
Flash Point 103 °C (217 °F)[1][6]
Storage Temperature 2-8 °C[1]

Sensitivity Moisture sensitive[1]

Occupational exposure limits have not been established for this product.[7][8][9]

Operational Plans
Receiving and Handling Protocol

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.
Ensure the label is intact and clearly identifies the contents.[3]

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[2] All handling should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[10]

» Weighing and Transfer: To minimize exposure when weighing, use a tared, sealed container.
When dissolving, add the compound slowly to the solvent to prevent splashing.[3]

» General Hygiene: Avoid contact with skin, eyes, and clothing.[11] Do not eat, drink, or smoke
in the handling area. Wash hands thoroughly after handling and before breaks.[2]

Storage Plan

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][10]

e Atmosphere: Due to its moisture sensitivity, store under an inert atmosphere.[7]
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e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[7]

[8]

e Labeling: Ensure containers are properly labeled.[5]

Spill Response and Cleanup
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

» Evacuation and Ventilation: For large spills, evacuate the immediate area.[3] Ensure the area
is well-ventilated, and avoid breathing vapors.[1]

e Containment: For small spills, use an inert absorbent material to contain the substance.[2]

o Cleanup: Carefully soak up the material with the absorbent.[2] Place the absorbed material
and any contaminated items into a closable, labeled container for hazardous waste disposal.

[3]

o Decontamination: Clean the spill area with soap and water, collecting the rinsate as
hazardous waste.

Disposal Plan

All waste containing 1-Cyclohexeneboronic acid pinacol ester must be treated as hazardous
waste.

» Waste Segregation: Use separate, clearly labeled, and sealable containers for solid and
liquid waste.[12]

e Labeling: Label all waste containers as "Hazardous Waste" and include the full chemical
name.[12]

» Disposal: Dispose of the chemical waste in accordance with local, state, and federal
regulations.[1] Do not dispose of it in regular trash or down the drain.[12] Contaminated
materials, including gloves and lab coats, should also be disposed of as hazardous waste.
[10]

Experimental Protocols and Workflows
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[2]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation persists.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial
respiration. Seek medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison
control center immediately.[2]

Chemical Spill Workflow Diagram
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Chemical Spill Occurs

Assess Spill Size
and Immediate Risk
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l

Collect Absorbed Material
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:
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Dispose of all Waste
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Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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